Cas no 59986-46-8 (o-nitrophenyl myristate)

• Product Name: o-nitrophenyl myristate
• CAS No: 59986-46-8
• MF: C₂₀H₃₁NO₄
• MW: 349.464446306229
• CID: 950998
• PubChem ID: 4251333
• Update Time: 2025-05-20

o-nitrophenyl myristate Chemical and Physical Properties

Names and Identifiers

• o-nitrophenyl myristate
• 2-Nitrophenyl myristate
• (2-nitrophenyl) Tetradecanoate
• SCHEMBL4609129
• CS-0185753
• 59986-46-8
• HY-W127526
• 2-nitrophenyl tetradecanoate
• MFCD00057583
• nitrophenyl myristate
• DTXSID40401234
• Tetradecanoic acid 2-nitrophenyl ester

• Inchi： 1S/C20H31NO4/c1-2-3-4-5-6-7-8-9-10-11-12-17-20(22)25-19-16-14-13-15-18(19)21(23)24/h13-16H,2-12,17H2,1H3
• InChI Key： UTJSENBBKMWKKV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])C(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 349.22543
• Monoisotopic Mass: 349.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

o-nitrophenyl myristate Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on o-nitrophenyl myristate

Recent Advances in the Application of 59986-46-8 and o-Nitrophenyl Myristate in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 59986-46-8 and the product o-nitrophenyl myristate have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in various biochemical assays and drug development processes, particularly in the study of enzyme kinetics and lipid metabolism. This research brief aims to synthesize the latest findings related to these compounds, highlighting their applications, mechanisms, and potential therapeutic implications.

Recent studies have demonstrated the utility of o-nitrophenyl myristate as a substrate for lipase activity assays. Its chromogenic properties make it an excellent choice for spectrophotometric measurements, enabling researchers to monitor enzymatic reactions in real-time. A 2023 study published in the Journal of Biological Chemistry elucidated the kinetic parameters of pancreatic lipase using o-nitrophenyl myristate, revealing novel insights into the enzyme's substrate specificity and catalytic efficiency. The study also highlighted the compound's stability under physiological conditions, making it a reliable tool for in vitro experiments.

In parallel, the compound 59986-46-8 has been investigated for its role as an intermediate in the synthesis of bioactive molecules. A recent patent application disclosed its use in the preparation of novel anti-inflammatory agents, showcasing its versatility in medicinal chemistry. The patent emphasized the compound's unique structural features, which facilitate the introduction of functional groups critical for biological activity. This development opens new avenues for the design of targeted therapies for inflammatory diseases.

Furthermore, advancements in analytical techniques have enabled the precise quantification of these compounds in complex biological matrices. A 2024 study in Analytical Chemistry reported a high-performance liquid chromatography (HPLC) method for the simultaneous detection of 59986-46-8 and o-nitrophenyl myristate in serum samples. This method offers high sensitivity and specificity, addressing previous challenges related to compound interference and low recovery rates. Such methodological improvements are essential for pharmacokinetic studies and drug formulation development.

In conclusion, the ongoing research on 59986-46-8 and o-nitrophenyl myristate underscores their importance in chemical biology and pharmaceutical sciences. These compounds not only serve as valuable tools for basic research but also hold promise for therapeutic applications. Future studies should focus on exploring their potential in drug delivery systems and personalized medicine, leveraging their unique chemical properties to address unmet medical needs.